Cas no 1698358-30-3 (tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate
• CAS No: 1698358-30-3
• MF: C₁₆H₂₁ClINO₃
• MW: 437.70031619072
• CID: 5776887
• PubChem ID: 104969718
• Update Time: 2025-05-20

tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(3-chlorophenyl)methoxy]-4-iodopyrrolidine-1-carboxylate
• EN300-1135629
• 1698358-30-3
• tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate

• Inchi： 1S/C16H21ClINO3/c1-16(2,3)22-15(20)19-8-13(18)14(9-19)21-10-11-5-4-6-12(17)7-11/h4-7,13-14H,8-10H2,1-3H3
• InChI Key： UVGYNWNWMKOGND-UHFFFAOYSA-N
• SMILES： IC1CN(C(=O)OC(C)(C)C)CC1OCC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 437.02547g/mol
• Monoisotopic Mass: 437.02547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate

Introduction to Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate (CAS No. 1698358-30-3)

Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate, identified by its CAS number 1698358-30-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrolidine class, which is a heterocyclic structure known for its broad range of biological activities. The presence of multiple functional groups, including an iodine atom, a chlorophenyl moiety, and a tert-butyl ester, makes this molecule a versatile scaffold for drug discovery and development.

The structural features of Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate contribute to its potential as an intermediate in the synthesis of more complex pharmacophores. The iodine atom, in particular, serves as a valuable handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are widely employed in the construction of biaryl structures, which are prevalent in many FDA-approved drugs. The chlorophenyl group introduces electronic and steric effects that can modulate the binding affinity of the compound to biological targets, while the methoxy group enhances solubility and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrolidine derivatives in the development of novel therapeutic agents. For instance, studies have demonstrated that pyrrolidine-based compounds exhibit inhibitory activity against various enzymes and receptors involved in metabolic diseases, cancer, and neurodegenerative disorders. The specific arrangement of substituents in Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate positions it as a promising candidate for further exploration in these areas.

In the context of drug discovery, the tert-butyl ester group provides a protected carboxylic acid functionality, which can be selectively deprotected under mild conditions to yield a free carboxylic acid. This versatility allows for the facile introduction of additional pharmacophoric elements or linking groups, enabling the synthesis of peptidomimetics or conjugates. Such modifications are crucial for improving drug-like properties such as bioavailability, tissue distribution, and target specificity.

One notable application of Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play a central role in signal transduction pathways and are frequently dysregulated in diseases such as cancer. By leveraging the iodine atom for cross-coupling reactions with aryl halides or boronic acids, researchers can generate substituted pyrrolidine derivatives with enhanced kinase inhibition profiles. Preliminary studies have shown that certain analogs derived from this scaffold exhibit potent activity against tyrosine kinases, making them attractive leads for further optimization.

The synthesis of Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include nucleophilic substitution reactions to introduce the chlorophenyl and methoxy groups, followed by protection-deprotection strategies to manipulate the carboxylic acid functionality. The iodination step is typically performed using palladium-catalyzed coupling reactions or direct electrophilic halogenation techniques. These synthetic routes underscore the compound's accessibility and utility as a building block for more complex molecules.

From a computational chemistry perspective, Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate has been subjected to molecular modeling studies to predict its binding interactions with biological targets. Docking simulations have revealed that this compound can effectively engage with pockets on enzymes such as kinases and proteases, suggesting potential therapeutic applications. Additionally, quantum mechanical calculations have been employed to elucidate its electronic structure and reactivity patterns, providing insights into how modifications might enhance its pharmacological properties.

The growing interest in Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate is also reflected in recent publications where it has been used as a key intermediate in the synthesis of novel bioactive molecules. For example, researchers have utilized this scaffold to develop compounds with antimicrobial properties by incorporating additional substituents that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such studies underscore the compound's adaptability and its potential contribution to addressing emerging infectious diseases.

In conclusion,Tert-butyl 3-(3-chlorophenyl)methoxy-4-iodopyrrolidine-1-carboxylate (CAS No. 1698358-30-3) represents a valuable asset in pharmaceutical research due to its structural complexity and functional diversity. Its unique combination of an iodine atom, chlorophenyl group, and methoxy group makes it an ideal candidate for further derivatization and exploration in drug discovery programs targeting various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this are poised to play an increasingly important role in developing next-generation therapeutics.